ethyl (2Z)-3-(3-bromo-4-fluorophenyl)-2-cyanoprop-2-enoate

• IUPAC Name: ethyl (Z)-3-(3-bromo-4-fluorophenyl)-2-cyanoprop-2-enoate
• InChI: InChI=1S/C12H9BrFNO2/c1-2-17-12(16)9(7-15)5-8-3-4-11(14)10(13)6-8/h3-6H,2H2,1H3/b9-5-
• InChI Key: YDMPTOYNXRSSNQ-UITAMQMPSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC(=C(C=C1)F)Br)C#N
• Isomeric SMILES: CCOC(=O)/C(=C\C1=CC(=C(C=C1)F)Br)/C#N
• Molecular Formula: C12H9BrFNO2
• Molecular Weight: 298.11 g/mol

Description

Ethyl (2Z)-3-(3-bromo-4-fluorophenyl)-2-cyanoprop-2-enoate is a chemical compound that belongs to the class of cyanoacrylate esters. It is a colorless liquid that is used in various scientific research applications.

Mechanism of Action

The mechanism of action of ethyl (ethyl (2Z)-3-(3-bromo-4-fluorophenyl)-2-cyanoprop-2-enoate)-3-(3-bromo-4-fluorophenyl)-2-cyanoprop-2-enoate is not well understood. However, it is believed to act as a cyanoacrylate ester, which can undergo polymerization reactions with various nucleophiles such as water and thiols.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl (ethyl (2Z)-3-(3-bromo-4-fluorophenyl)-2-cyanoprop-2-enoate)-3-(3-bromo-4-fluorophenyl)-2-cyanoprop-2-enoate are not well studied. However, it is believed to have low toxicity and is not expected to cause any significant adverse effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl (ethyl (2Z)-3-(3-bromo-4-fluorophenyl)-2-cyanoprop-2-enoate)-3-(3-bromo-4-fluorophenyl)-2-cyanoprop-2-enoate in lab experiments is its high purity and stability. It is also relatively easy to handle and store. However, one of the limitations is its high cost, which may restrict its use in large-scale experiments.

Future Directions

There are several future directions for the use of ethyl (ethyl (2Z)-3-(3-bromo-4-fluorophenyl)-2-cyanoprop-2-enoate)-3-(3-bromo-4-fluorophenyl)-2-cyanoprop-2-enoate. One of the areas of interest is the development of new pharmaceutical compounds using this compound as a starting material. Another area of interest is the use of this compound as a fluorescent probe in bioimaging studies. Additionally, the use of this compound in the synthesis of new materials with unique properties is also an area of interest for future research.

Synthesis Methods

The synthesis of ethyl (ethyl (2Z)-3-(3-bromo-4-fluorophenyl)-2-cyanoprop-2-enoate)-3-(3-bromo-4-fluorophenyl)-2-cyanoprop-2-enoate involves the reaction between ethyl cyanoacetate and 3-bromo-4-fluorobenzaldehyde in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions in a solvent such as ethanol. The resulting product is purified by column chromatography to obtain the final product.

Scientific Research Applications

Ethyl (ethyl (2Z)-3-(3-bromo-4-fluorophenyl)-2-cyanoprop-2-enoate)-3-(3-bromo-4-fluorophenyl)-2-cyanoprop-2-enoate has various scientific research applications. It is used as a starting material for the synthesis of various pharmaceutical compounds. It is also used as a reagent in organic synthesis and as a fluorescent probe in bioimaging studies.